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Compound of Interest |

Compound Name: Cyclopentyl phenylacetate
CAS No.: 5420-99-5
Cat. No.: B14743938
Get Quote
. J

For researchers, scientists, and drug development professionals, the lifecycle of a chemical
reagent extends beyond its use in experimentation. The proper disposal of compounds like
Cyclopentyl Phenylacetate is a critical final step to ensure laboratory safety, environmental
protection, and regulatory compliance. Due to the absence of a specific, comprehensive Safety
Data Sheet (SDS) for Cyclopentyl Phenylacetate, a cautious approach, grounded in the best
practices for handling potentially hazardous chemical waste, is paramount. This guide provides
essential safety and logistical information for the proper disposal of Cyclopentyl
Phenylacetate.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to consult with your institution's
Environmental Health and Safety (EHS) department. Their guidance will be tailored to your
specific location and the prevailing regulatory landscape. In the absence of specific hazard
information for Cyclopentyl Phenylacetate, it should be handled as a potentially hazardous
substance.
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Personal Protective Equipment (PPE): When handling Cyclopentyl Phenylacetate for
disposal, the following PPE should be worn:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A laboratory coat and closed-toe shoes.

Engineering Controls: All handling of Cyclopentyl Phenylacetate and its waste should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the
risk of inhalation.

Quantitative Data Summary

While a complete hazard profile for Cyclopentyl Phenylacetate is not readily available, some
of its physical and chemical properties have been identified. This information is crucial for
understanding its behavior and for proper storage and handling during the disposal process.

Property Value Source
CAS Number 5420-99-5 [1][2]
Molecular Formula C13H1602 [1112]
Molecular Weight 204.26 g/mol [1][2]
Boiling Point 295 °C at 760 mmHg [1]
Flash Point 124.7 °C [1]
Density 1.07 g/cm3 [1]

Step-by-Step Disposal Procedure

The disposal of Cyclopentyl Phenylacetate must be managed as a hazardous waste stream.
The following protocol outlines a systematic approach for its safe and compliant disposal.

Step 1: Waste Identification and Segregation
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e Labeling: Designate a specific, chemically compatible waste container for Cyclopentyl
Phenylacetate. The container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "Cyclopentyl phenylacetate."

e Segregation: To prevent dangerous chemical reactions, do not mix Cyclopentyl
Phenylacetate waste with other chemical waste streams, particularly strong oxidizing
agents.

Step 2: Waste Collection and Containerization

Solid Waste: Collect any solid Cyclopentyl Phenylacetate, contaminated lab supplies (e.g.,
weighing paper, contaminated gloves, pipette tips), and any absorbent materials used for
spills in a designated, leak-proof hazardous waste container.

Liguid Waste: Solutions containing Cyclopentyl Phenylacetate should be collected in a
separate, clearly labeled, and sealed hazardous waste container. The container should be
made of a material compatible with the chemical. Leave at least 10% headspace in the
container to allow for vapor expansion.

Step 3: Storage

Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.

This area should be under the control of laboratory personnel and away from general
laboratory traffic.

Ensure that secondary containment is used for liquid waste containers to mitigate potential
leaks.

Step 4: Arranging for Disposal

e Once the waste container is full, or before the designated accumulation time limit set by your
institution is reached, contact your EHS department to arrange for a pickup by a licensed
hazardous waste disposal vendor.
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» Provide the EHS department or the disposal vendor with the accurate chemical name and
guantity of the waste.

e Do not attempt to dispose of Cyclopentyl Phenylacetate down the drain or in the regular
trash.

Experimental Protocols

The procedures outlined in this guide are based on established best practices for the
management of laboratory chemical waste and information derived from the safety data sheets
of structurally similar phenylacetate esters. The consistent recommendation for these related
compounds is disposal as hazardous waste through an approved disposal facility.[3][4]

Click to download full resolution via product page

Caption: Disposal Workflow for Cyclopentyl Phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cyclopentyl phenylacetate | 5420-99-5 [chemnet.com]

o 2. Cyclopentyl phenylacetate | C13H1602 | CID 221674 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b14743938/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-cyclopentyl-phenylacetate-a-procedural-guide
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/w286605
https://www.benchchem.com/product/b14743938/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-cyclopentyl-phenylacetate-a-procedural-guide
https://www.benchchem.com/product/b14743938/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-cyclopentyl-phenylacetate-a-procedural-guide
https://www.benchchem.com/product/b14743938?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemnet.com/cas/en/5420-99-5/cyclopentyl-phenylacetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl-phenylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl-phenylacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o 3. WERCS Studio - Application Error [assets.thermofisher.com]
e 4. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of Cyclopentyl
Phenylacetate: A Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14743938/docs#navigating-the-safe-disposal-of-
cyclopentyl-phenylacetate-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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